Cas no 20056-75-1 (Benzenemethanamine, N-(2-propynyloxy)-)

Benzenemethanamine, N-(2-propynyloxy)- structure
20056-75-1 structure
Product Name:Benzenemethanamine, N-(2-propynyloxy)-
CAS No:20056-75-1
MF:C10H11NO
MW:161.200442552567
CID:1389726
Update Time:2024-08-15

Benzenemethanamine, N-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(2-propynyloxy)-
    • Benzenemethanamine, N-(2-propyn-1-yloxy)-
    • Inchi: 1S/C10H11NO/c1-2-8-12-11-9-10-6-4-3-5-7-10/h1,3-7,11H,8-9H2
    • InChI Key: UNODOZWYOBGTSD-UHFFFAOYSA-N
    • SMILES: C1(CNOCC#C)=CC=CC=C1

Computed Properties

  • Exact Mass: 161.08413
  • Monoisotopic Mass: 161.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2

Experimental Properties

  • Density: 1.045±0.06 g/cm3(Predicted)
  • Boiling Point: 239.6±50.0 °C(Predicted)
  • PSA: 21.26
  • pka: 2.08±0.70(Predicted)

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